Cas no 1261468-15-8 (3-Chloro-5-fluoropyridine-2-sulfonyl chloride)
3-Chloro-5-fluoropyridine-2-sulfonyl chloride is a versatile sulfonylating reagent widely used in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro-fluoropyridine core and a reactive sulfonyl chloride group—make it a valuable intermediate for introducing sulfonamide functionalities into target molecules. The electron-withdrawing effects of the chlorine and fluorine substituents enhance its reactivity, facilitating efficient derivatization under mild conditions. This compound is particularly useful in the preparation of biologically active sulfonamides due to its stability and selectivity. Its high purity and well-defined reactivity profile ensure consistent performance in multi-step synthetic routes, making it a preferred choice for researchers in medicinal chemistry and process development.
1261468-15-8 structure
Product Name:3-Chloro-5-fluoropyridine-2-sulfonyl chloride
CAS No:1261468-15-8
MF:C5H2Cl2FNO2S
MW:230.044281482697
MDL:MFCD18411017
CID:4781903
Update Time:2025-11-02
3-Chloro-5-fluoropyridine-2-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-5-fluoropyridine-2-sulfonyl chloride
- 3-Chloro-5-fluoropyridine-2-sulfonyl chloride
-
- MDL： MFCD18411017
- Inchi： 1S/C5H2Cl2FNO2S/c6-4-1-3(8)2-9-5(4)12(7,10)11/h1-2H
- InChI Key： JMTMGYHWIPOAQN-UHFFFAOYSA-N
- SMILES： ClS(C1C(=CC(=CN=1)F)Cl)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 253
- XLogP3: 1.9
- Topological Polar Surface Area: 55.4
3-Chloro-5-fluoropyridine-2-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C203405-50mg |
3-Chloro-5-fluoropyridine-2-sulfonyl chloride |
1261468-15-8 | 50mg |
$ 595.00 | 2022-04-01 | ||
| TRC | C203405-100mg |
3-Chloro-5-fluoropyridine-2-sulfonyl chloride |
1261468-15-8 | 100mg |
$ 985.00 | 2022-04-01 | ||
| Alichem | A023027507-250mg |
3-Chloro-5-fluoropyridine-2-sulfonyl chloride |
1261468-15-8 | 97% | 250mg |
$686.80 | 2023-09-03 | |
| Alichem | A023027507-500mg |
3-Chloro-5-fluoropyridine-2-sulfonyl chloride |
1261468-15-8 | 97% | 500mg |
$1068.20 | 2023-09-03 | |
| Alichem | A023027507-1g |
3-Chloro-5-fluoropyridine-2-sulfonyl chloride |
1261468-15-8 | 97% | 1g |
$1814.40 | 2023-09-03 | |
| Matrix Scientific | 222190-500mg |
3-Chloro-5-fluoropyridine-2-sulfonyl chloride, 95% min |
1261468-15-8 | 95% | 500mg |
$1055.00 | 2023-09-06 | |
| Matrix Scientific | 222190-1g |
3-Chloro-5-fluoropyridine-2-sulfonyl chloride, 95% min |
1261468-15-8 | 95% | 1g |
$1901.00 | 2023-09-06 |
3-Chloro-5-fluoropyridine-2-sulfonyl chloride Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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